Cas no 93285-68-8 (pyruvate hydrazone)

• Product Name: pyruvate hydrazone
• CAS No: 93285-68-8
• MF: C₃H₆N₂O₂
• MW: 102.091940402985
• CID: 999539
• PubChem ID: 125042
• Update Time: 2025-05-23

pyruvate hydrazone Chemical and Physical Properties

Names and Identifiers

• pyruvate hydrazone
• 2-oxopropanehydrazide
• SCHEMBL5697413
• Propanoic acid, 2-oxo-, hydrazide
• oxopropanehydrazide
• 93285-68-8
• EN300-7445708
• DTXSID40239357

• Inchi： 1S/C3H6N2O2/c1-2(6)3(7)5-4/h4H2,1H3,(H,5,7)
• InChI Key： VGLHMLZWDDLWLD-UHFFFAOYSA-N
• SMILES： O=C(C)C(NN)=O

Computed Properties

• Exact Mass: 102.042927
• Monoisotopic Mass: 102.042927
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2
• XLogP3: -0.8

Experimental Properties

• Density: 1.204
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.458

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid hydrazides

Additional information on pyruvate hydrazone

Pyruvate Hydrazone (CAS No. 93285-68-8): A Versatile Compound in Chemical and Biological Research

Pyruvate hydrazone (CAS No. 93285-68-8) is a compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. This introduction aims to provide a comprehensive overview of pyruvate hydrazone, highlighting its structure, synthesis, biological activities, and recent research advancements.

Structure and Synthesis

Pyruvate hydrazone is a derivative of pyruvic acid, a key intermediate in carbohydrate metabolism. Its molecular formula is C4H7N3O2, and it has a molecular weight of 117.11 g/mol. The compound features a hydrazine group (-NH-NH2) attached to the carbonyl group of pyruvic acid, which imparts unique chemical reactivity and stability. The synthesis of pyruvate hydrazone typically involves the reaction of pyruvic acid with hydrazine under controlled conditions. This process is well-documented in the literature and can be optimized for large-scale production.

Biological Activities

Pyruvate hydrazone has been the subject of extensive research due to its potential biological activities. One of the most notable areas of interest is its role as an antioxidant. Studies have shown that pyruvate hydrazone can effectively scavenge free radicals and protect cells from oxidative stress. This property makes it a promising candidate for the development of therapeutic agents for conditions associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders.

In addition to its antioxidant properties, pyruvate hydrazone has also been investigated for its anti-inflammatory effects. Research has demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. These findings suggest that pyruvate hydrazone may have potential applications in the treatment of inflammatory diseases.

Clinical Applications and Research Advancements

The potential clinical applications of pyruvate hydrazone are an active area of research. Recent studies have explored its use in cancer therapy. For instance, a study published in the Journal of Medicinal Chemistry reported that pyruvate hydrazone-based compounds exhibited significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the disruption of cellular metabolism and induction of apoptosis.

Beyond cancer therapy, pyruvate hydrazone has also shown promise in the field of regenerative medicine. A study published in Biomaterials demonstrated that pyruvate hydrazone-functionalized scaffolds promoted the differentiation and proliferation of stem cells, suggesting potential applications in tissue engineering and wound healing.

Safety and Toxicology

The safety profile of pyruvate hydrazone is an important consideration for its potential therapeutic applications. Preclinical studies have generally shown that it is well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects.

FUTURE DIRECTIONS AND CONCLUSIONS

The future outlook for pyruvate hydrazone-based research is promising. Ongoing studies are exploring its potential as a multifunctional therapeutic agent, combining antioxidant, anti-inflammatory, and anticancer properties. Additionally, efforts are being made to optimize its chemical structure to enhance its efficacy and reduce any potential side effects.

In conclusion, pyruvate hydrazone (CAS No. 93285-68-8) is a versatile compound with a wide range of potential applications in chemical and biological research. Its unique chemical properties, coupled with its promising biological activities, make it an exciting area of study for researchers and pharmaceutical developers alike.